Cas no 2227833-24-9 (4-(2R)-2-hydroxypropylbenzene-1,2-diol)

• Product Name: 4-(2R)-2-hydroxypropylbenzene-1,2-diol
• CAS No: 2227833-24-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6172895
• PubChem ID: 53782488
• Update Time: 2025-10-29

4-(2R)-2-hydroxypropylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-hydroxypropylbenzene-1,2-diol
• SCHEMBL7937186
• 2227833-24-9
• 4-[(2R)-2-hydroxypropyl]benzene-1,2-diol
• 4-[(r)-2-hydroxypropyl]-benzene-1,2-diol
• EN300-1825434

• Inchi： 1S/C9H12O3/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5-6,10-12H,4H2,1H3/t6-/m1/s1
• InChI Key： DWGPKVSAWGQTPQ-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2R)-2-hydroxypropylbenzene-1,2-diol

Comprehensive Overview of 4-(2R)-2-hydroxypropylbenzene-1,2-diol (CAS No. 2227833-24-9): Properties, Applications, and Research Insights

4-(2R)-2-hydroxypropylbenzene-1,2-diol, identified by its CAS number 2227833-24-9, is a chiral aromatic compound garnering significant attention in pharmaceutical and biochemical research. Its unique structural features, including a hydroxypropyl side chain and benzene-1,2-diol (catechol) core, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, potential applications, and alignment with trending topics like green chemistry and drug discovery.

The compound’s chiral center at the 2R position is critical for enantioselective interactions, a property highly sought after in asymmetric catalysis and pharmaceutical formulations. Researchers are exploring its role in designing neuroprotective agents, leveraging the catechol moiety’s antioxidant properties—a hotspot in aging-related research and neurodegenerative disease studies. Notably, its low toxicity profile aligns with the growing demand for sustainable chemicals in consumer products.

From a synthetic perspective, 4-(2R)-2-hydroxypropylbenzene-1,2-diol serves as a precursor for flavonoid derivatives, compounds frequently searched for their anti-inflammatory and cardiovascular benefits. Its compatibility with enzymatic catalysis methods also resonates with the biocatalysis trend, a popular keyword in AI-driven drug development queries. Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for verifying its purity, a topic often queried by quality control specialists.

Environmental considerations further elevate its relevance. The compound’s biodegradability and potential use in eco-friendly polymers cater to searches around circular economy and green alternatives. Recent patents highlight its incorporation into cosmetic antioxidants, tapping into the booming clean beauty market—a frequent search term among formulation chemists.

In conclusion, CAS No. 2227833-24-9 exemplifies how niche chemicals intersect with global scientific trends. Its dual utility in health sciences and sustainable materials positions it as a compound of interest for both academia and industry, answering prevalent queries on chiral synthesis, natural product mimics, and benign-by-design strategies.